Cas no 1805417-79-1 (2-Bromo-6-fluoro-4-hydroxybenzotrifluoride)

• Product Name: 2-Bromo-6-fluoro-4-hydroxybenzotrifluoride
• CAS No: 1805417-79-1
• MF: C₇H₃BrF₄O
• MW: 258.9957
• CID: 5017256
• Update Time: 2021-07-22

2-Bromo-6-fluoro-4-hydroxybenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-fluoro-4-hydroxybenzotrifluoride
• 3-Bromo-5-fluoro-4-(trifluoromethyl)phenol

• Inchi： 1S/C7H3BrF4O/c8-4-1-3(13)2-5(9)6(4)7(10,11)12/h1-2,13H
• InChI Key： YRDVQNGMBAVRJO-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C(=C([H])C(=C1C(F)(F)F)F)O[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 184
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2